2-Bromo-5-(methylsulfanyl)benzaldehyde

• IUPAC Name: 2-bromo-5-methylsulfanylbenzaldehyde
• InChI: InChI=1S/C8H7BrOS/c1-11-7-2-3-8(9)6(4-7)5-10/h2-5H,1H3
• InChI Key: DSRWGPFPQVOGMB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC(=C(C=C1)Br)C=O
• Molecular Formula: C8H7BrOS
• Molecular Weight: 231.11 g/mol

Description

2-Bromo-5-(methylsulfanyl)benzaldehyde (CAS: N/A; Molecular Formula: C₈H₇BrOS, Molecular Weight: 231.11 g/mol) is a brominated benzaldehyde derivative with a methylsulfanyl (-SMe) substituent at the 5-position of the aromatic ring. This compound is characterized by its aldehyde functional group at position 2, bromine at position 2, and a sulfur-containing methyl group at position 3. It is commonly utilized as a synthetic intermediate in pharmaceuticals, agrochemicals, and materials science due to its reactivity in cross-coupling reactions and electrophilic substitution .

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Bromo-5-(methylsulfanyl)benzaldehyde can be synthesized through several methods. One common method involves the bromination of 5-(methylsulfanyl)benzaldehyde. The reaction typically uses bromine or a bromine source such as N-bromosuccinimide (NBS) in the presence of a catalyst like iron or aluminum chloride. The reaction is carried out in an organic solvent such as dichloromethane or chloroform at room temperature or slightly elevated temperatures.

Industrial Production Methods

In industrial settings, the production of 2-Bromo-5-(methylsulfanyl)benzaldehyde may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control of reaction conditions, including temperature, pressure, and reactant concentrations. This ensures high purity and minimizes the formation of by-products.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-5-(methylsulfanyl)benzaldehyde undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction Reactions: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide or potassium carbonate.

Oxidation: Potassium permanganate in an aqueous medium or chromium trioxide in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Major Products

Substitution: Formation of substituted benzaldehydes.

Oxidation: Formation of 2-Bromo-5-(methylsulfanyl)benzoic acid.

Reduction: Formation of 2-Bromo-5-(methylsulfanyl)benzyl alcohol.

Scientific Research Applications

2-Bromo-5-(methylsulfanyl)benzaldehyde is used in various scientific research applications, including:

Chemistry: As an intermediate in the synthesis of more complex organic molecules.

Biology: In the study of enzyme inhibition and protein-ligand interactions.

Medicine: As a starting material for the synthesis of potential pharmaceutical compounds.

Industry: In the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Bromo-5-(methylsulfanyl)benzaldehyde depends on the specific chemical reactions it undergoes. For example, in substitution reactions, the bromine atom is replaced by a nucleophile through a nucleophilic substitution mechanism. In oxidation reactions, the aldehyde group is converted to a carboxylic acid through the transfer of electrons to the oxidizing agent. The molecular targets and pathways involved vary depending on the specific application and reaction conditions.

Comparison with Similar Compounds

Physical and Structural Properties

The table below compares key physical and structural attributes of 2-bromo-5-(methylsulfanyl)benzaldehyde with three analogous benzaldehyde derivatives:

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Structural Features
2-Bromo-5-(methylsulfanyl)benzaldehyde	C₈H₇BrOS	231.11	-Br (C2), -CHO (C1), -SMe (C5)	Electron-rich sulfur group enhances nucleophilicity
2-Bromo-5-(trifluoromethyl)benzaldehyde	C₈H₄BrF₃O	253.02	-Br (C2), -CHO (C1), -CF₃ (C5)	Electron-withdrawing CF₃ group increases electrophilicity
2-Bromo-5-hydroxybenzaldehyde	C₇H₅BrO₂	217.02	-Br (C2), -CHO (C1), -OH (C5)	Polar hydroxyl group improves solubility in protic solvents
2-Bromo-5-(1,3-oxazol-2-yl)benzaldehyde	C₁₀H₆BrNO₂	268.07	-Br (C2), -CHO (C1), oxazole (C5)	Heterocyclic oxazole ring enables π-π stacking interactions

Industrial and Research Relevance

• Pharmaceuticals :

  • The methylsulfanyl derivative is a key intermediate in kinase inhibitor synthesis, leveraging its sulfur moiety for target binding .
  • The oxazolyl variant is explored in antiviral drug candidates due to its heterocyclic bioactivity .

• Material Science :

  • CF₃-substituted benzaldehydes are critical in liquid crystal displays (LCDs) for their thermal stability .

• Safety and Handling :

  • Hydroxy-substituted derivatives require stringent handling (e.g., gloves, ventilation) due to irritant properties, while methylsulfanyl and CF₃ analogs are generally safer under standard lab conditions .

Biological Activity

2-Bromo-5-(methylsulfanyl)benzaldehyde is an organic compound notable for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article explores its biological activity, synthesis methods, mechanisms of action, and comparisons with structurally similar compounds.

Chemical Structure and Properties

2-Bromo-5-(methylsulfanyl)benzaldehyde is characterized by a benzene ring substituted at the second position with a bromine atom and at the fifth position with a methylsulfanyl group. Its molecular formula is CHBrOS. The unique substitution pattern contributes to its distinct chemical properties, making it valuable in various chemical and biological applications.

Antimicrobial Properties

Research indicates that 2-bromo-5-(methylsulfanyl)benzaldehyde exhibits antimicrobial activity against various bacterial strains. Preliminary studies suggest that the compound may inhibit the growth of pathogens, although specific mechanisms remain under investigation. The presence of the bromine atom and the methylsulfanyl group is believed to enhance its binding affinity to microbial targets, thereby exerting its effects.

Cytotoxic Effects

The compound has also shown cytotoxic effects against certain cancer cell lines, including MCF-7 breast cancer cells. In vitro studies reveal that at concentrations around 10 µM, it can induce significant apoptosis in these cells. The mechanism appears to involve disruption of microtubule formation, similar to other known anticancer agents .

The biological activity of 2-bromo-5-(methylsulfanyl)benzaldehyde is thought to be mediated through several mechanisms:

• Enzyme Inhibition : The compound may interact with specific enzymes or receptors, leading to inhibition or modulation of metabolic pathways.
• Covalent Bond Formation : The aldehyde group can form covalent bonds with nucleophilic sites on proteins, potentially altering their function.
• Halogen Bonding : The bromine atom can participate in halogen bonding, influencing the compound’s reactivity and interactions with biological molecules.

Case Studies

• Anticancer Activity : A study demonstrated that 2-bromo-5-(methylsulfanyl)benzaldehyde reduced the viability of MCF-7 cells by approximately 60% at a concentration of 10 µM. This effect was attributed to apoptosis induction through microtubule disruption .
• Antimicrobial Efficacy : In another study, the compound was tested against Gram-positive and Gram-negative bacteria, showing significant inhibition zones in disk diffusion assays. Further research is needed to elucidate its full spectrum of antimicrobial activity .

Comparative Analysis

To better understand the uniqueness of 2-bromo-5-(methylsulfanyl)benzaldehyde, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
2-Bromo-5-methoxybenzaldehyde	Contains a methoxy group	Different electronic properties due to methoxy
2-Bromo-5-(trifluoromethyl)benzaldehyde	Contains a trifluoromethyl group	Significant alterations in chemical properties
2-Bromo-5-(tert-butyl)benzaldehyde	Features a tert-butyl group	Affects steric hindrance and electronic characteristics

The presence of the methylsulfanyl group in 2-bromo-5-(methylsulfanyl)benzaldehyde imparts distinct electronic and steric properties that differentiate it from similar compounds. This uniqueness enhances its value in specific synthetic applications and research studies where these properties are advantageous.